Cas no 1858439-63-0 (1-(6-Amino-2-methylpyrimidin-4-yl)azetidin-3-ol)

• Product Name: 1-(6-Amino-2-methylpyrimidin-4-yl)azetidin-3-ol
• CAS No: 1858439-63-0
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 4772285
• Update Time: 2025-05-21

1-(6-Amino-2-methylpyrimidin-4-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-amino-2-methylpyrimidin-4-yl)azetidin-3-ol
• 1-(6-Amino-2-methylpyrimidin-4-yl)azetidin-3-ol

• Inchi： 1S/C8H12N4O/c1-5-10-7(9)2-8(11-5)12-3-6(13)4-12/h2,6,13H,3-4H2,1H3,(H2,9,10,11)
• InChI Key： NFOZUWQTPGAORL-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=C(N)N=C(C)N=2)C1

Computed Properties

• Exact Mass: 180.10111102 g/mol
• Monoisotopic Mass: 180.10111102 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 180.21
• XLogP3: -0.1
• Topological Polar Surface Area: 75.3

Additional information on 1-(6-Amino-2-methylpyrimidin-4-yl)azetidin-3-ol

Comprehensive Overview of 1-(6-Amino-2-methylpyrimidin-4-yl)azetidin-3-ol (CAS No. 1858439-63-0)

The compound 1-(6-Amino-2-methylpyrimidin-4-yl)azetidin-3-ol (CAS No. 1858439-63-0) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyrimidine core with an azetidine ring, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are pivotal in treating diseases like cancer and inflammatory disorders.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 1-(6-Amino-2-methylpyrimidin-4-yl)azetidin-3-ol aligns with this trend due to its modifiable functional groups, enabling tailored modifications for enhanced bioactivity. Its amino and hydroxyl moieties offer versatile sites for derivatization, a feature highly sought after in fragment-based drug design (FBDD).

The compound’s pyrimidine scaffold is a hallmark of nucleic acid analogs, making it relevant in the context of antiviral and antimicrobial research. With global health concerns like antibiotic resistance and emerging viral infections, molecules like 1-(6-Amino-2-methylpyrimidin-4-yl)azetidin-3-ol are being explored for their ability to interfere with pathogen replication cycles. Computational studies, including molecular docking and QSAR modeling, have highlighted its affinity for enzymes like dihydrofolate reductase (DHFR), a target in antiparasitic therapies.

From a synthetic chemistry perspective, the azetidine ring in 1-(6-Amino-2-methylpyrimidin-4-yl)azetidin-3-ol introduces steric constraints that can improve metabolic stability—a critical factor in drug development. This aligns with the pharmaceutical industry’s focus on reducing off-target effects and improving oral bioavailability. Recent publications have detailed innovative routes to synthesize this compound via Pd-catalyzed cross-coupling or ring-opening reactions, reflecting its synthetic versatility.

Environmental and sustainability considerations are also shaping the discourse around such compounds. Green chemistry principles are being applied to optimize the synthesis of 1-(6-Amino-2-methylpyrimidin-4-yl)azetidin-3-ol, minimizing waste and energy consumption. This resonates with the broader push for eco-friendly chemical processes, a topic frequently searched in academic and industrial circles.

In material science, the compound’s heterocyclic framework is being investigated for its potential in organic electronics, such as OLEDs or conductive polymers. Its ability to form stable coordination complexes with metals could pave the way for catalysts or sensors, addressing needs in renewable energy and environmental monitoring.

To summarize, 1-(6-Amino-2-methylpyrimidin-4-yl)azetidin-3-ol (CAS No. 1858439-63-0) exemplifies the intersection of medicinal chemistry and advanced materials. Its multifaceted applications, from drug discovery to sustainable technologies, position it as a compound of enduring scientific and industrial relevance. Ongoing research will likely uncover further utilities, solidifying its role in next-generation innovations.